Cas no 134615-82-0 (2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide)

• Product name: 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide
• CAS No: 134615-82-0
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 1243243
• PubChem ID: 2595247

2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetamide
• 2-(3-butyl-4-oxoquinazolin-2-yl)sulfanylacetamide
• SR-01000317510
• DTXSID90158827
• Oprea1_260666
• AKOS000647479
• 134615-82-0
• Acetamide, 2-((3,4-dihydro-3-butyl-4-oxo-2-quinazolinyl)thio)-
• 2-((3,4-Dihydro-3-butyl-4-oxo-2-quinazolinyl)thio)acetamide
• SR-01000317510-1

• Inchi： InChI=1S/C14H17N3O2S/c1-2-3-8-17-13(19)10-6-4-5-7-11(10)16-14(17)20-9-12(15)18/h4-7H,2-3,8-9H2,1H3,(H2,15,18)
• InChI Key： DGNLABJZQCRQNT-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N

Computed Properties

• Exact Mass: 291.10431
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 75.76